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Compound of Interest

Compound Name: Lazabemide

Cat. No.: B1674597

Essential Safety and Handling Guide for
Lazabemide

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Lazabemide. It offers a procedural, step-by-step
framework to ensure safe operational use and disposal, establishing a foundation of trust in
laboratory safety and chemical handling practices.

Hazard Identification and Safety Data

Lazabemide is classified as harmful if swallowed and is very toxic to aquatic life with long-
lasting effects[1]. Adherence to safety protocols is mandatory to mitigate exposure and
environmental contamination.
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Data Point Value Source

Acute toxicity, Oral (Category
o 4); Acute aquatic toxicity
GHS Classification _ _ [1]
(Category 1); Chronic aquatic

toxicity (Category 1)

H302: Harmful if swallowed;
Hazard Statements H410: Very toxic to aquatic life [1]

with long lasting effects

-20°C (powder); -80°C (in
Storage Temperature [1]
solvent)

) ) Strong acids/alkalis, strong
Incompatible Materials o ] [1]
oxidizing/reducing agents

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The
following table outlines the required PPE for handling Lazabemide.
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PPE Category

Item

Specification

Rationale

Eye and Face

Protection

Safety glasses with
side shields or

Goggles

ANSI Z87.1 compliant

Protects against
splashes and airborne

particles.

Face Shield

To be worn in addition

to safety glasses or

goggles

Required when there
is a significant risk of

splashing.

Hand Protection

Chemical-resistant

gloves

Disposable nitrile
gloves are suitable for
incidental contact.
Change immediately if

contaminated.

Prevents skin contact

and absorption.

Body Protection

Laboratory Coat

Fire-resistant
recommended when
handling flammable

solvents.

Protects skin and
personal clothing from

contamination.

Respiratory Protection

Not generally required

Use in a well-
ventilated area or
chemical fume hood
to avoid dust and

aerosol formation.

Minimizes inhalation

of the compound.

Operational Plan: From Receipt to Disposal

This section provides a step-by-step guide for the safe handling and disposal of Lazabemide.

1. Receiving and Storage:

ignition[1].

Verify that the container is tightly sealed.

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a cool, well-ventilated area, away from direct sunlight and sources of
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Adhere to the specified storage temperatures: -20°C for the powdered form and -80°C for
solutions in solvent[1].

Ensure the storage location is segregated from incompatible materials such as strong acids,
alkalis, and oxidizing or reducing agents[1].

. Handling and Experimental Use:

All handling of Lazabemide powder should be conducted in a chemical fume hood to avoid
inhalation of dust.

Before handling, ensure all required PPE is correctly worn.
Avoid the formation of dust and aerosols[1].

When preparing solutions, add the solvent to the Lazabemide powder slowly to prevent
splashing.

Do not eat, drink, or smoke in the designated handling area[1].

After handling, wash hands and any exposed skin thoroughly[1].
. Spills and Emergency Procedures:

In case of a spill, evacuate the immediate area.

For small powder spills, carefully collect the material with absorbent pads, avoiding dust
generation.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite).

Collect all spilled material and contaminated absorbents into a sealed, labeled container for
proper disposal[1].

Ventilate the area after cleanup is complete.

In case of eye contact, immediately flush with copious amounts of water for at least 15
minutes and seek medical attention.
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 In case of skin contact, remove contaminated clothing and rinse the affected area thoroughly
with water[1].

« If swallowed, call a poison control center or doctor immediately[1]. Rinse mouth with
water[1].

4. Disposal Plan:

» All waste containing Lazabemide, including empty containers, contaminated PPE, and spill
cleanup materials, must be disposed of as hazardous waste.

» Dispose of the contents and container to an approved waste disposal plant[1].

o Prevent the release of Lazabemide into the environment[1]. All spillage should be
collected[1].

Experimental Workflow and Safety Checkpoints

The following diagram illustrates the key stages of working with Lazabemide and the
integrated safety measures.
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Lazabemide Handling and Safety Workflow
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Caption: Workflow for the safe handling of Lazabemide, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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